Cas no 648869-31-2 (4-Oxo-2-m-tolyl-pentanoic acid)

• Product Name: 4-Oxo-2-m-tolyl-pentanoic acid
• CAS No: 648869-31-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 413643
• Update Time: 2023-08-03

4-Oxo-2-m-tolyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-methyl-a-(2-oxopropyl)-
• 4-oxo-2-m-tolyl-pentanoic acid
• 4-Oxo-2-m-tolyl-pentanoic acid

• Inchi： 1S/C12H14O3/c1-8-4-3-5-10(6-8)11(12(14)15)7-9(2)13/h3-6,11H,7H2,1-2H3,(H,14,15)
• InChI Key： JZIJYQWSYAAMLS-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)=O)C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 54.4